Cas no 1883039-16-4 (1-cyclopropyl-2-(dimethylamino)methylidene-4-methylpentan-1-one)

• Product Name: 1-cyclopropyl-2-(dimethylamino)methylidene-4-methylpentan-1-one
• CAS No: 1883039-16-4
• MF: C₁₂H₂₁NO
• MW: 195.301243543625
• CID: 6271790
• PubChem ID: 165955060
• Update Time: 2025-06-13

1-cyclopropyl-2-(dimethylamino)methylidene-4-methylpentan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-2-(dimethylamino)methylidene-4-methylpentan-1-one
• EN300-1125912
• 1-cyclopropyl-2-[(dimethylamino)methylidene]-4-methylpentan-1-one
• 1883039-16-4

• Inchi： 1S/C12H21NO/c1-9(2)7-11(8-13(3)4)12(14)10-5-6-10/h8-10H,5-7H2,1-4H3/b11-8-
• InChI Key： FIXGOEVMZCOIEY-FLIBITNWSA-N
• SMILES： O=C(/C(=C\N(C)C)/CC(C)C)C1CC1

Computed Properties

• Exact Mass: 195.162314293g/mol
• Monoisotopic Mass: 195.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.3Ų

Additional information on 1-cyclopropyl-2-(dimethylamino)methylidene-4-methylpentan-1-one

Professional Introduction to 1-cyclopropyl-2-(dimethylamino)methylidene-4-methylpentan-1-one (CAS No. 1883039-16-4)

1-cyclopropyl-2-(dimethylamino)methylidene-4-methylpentan-1-one, with the CAS number 1883039-16-4, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for further investigation in various therapeutic applications.

The molecular structure of 1-cyclopropyl-2-(dimethylamino)methylidene-4-methylpentan-1-one features a cyclopropyl group attached to an acyl-substituted pentanone backbone, with a dimethylamino group at the second carbon position. This specific arrangement of functional groups contributes to its distinct chemical reactivity and potential biological activity. The cyclopropyl ring, known for its stability and rigidity, influences the overall conformation of the molecule, while the dimethylamino group introduces basicity and potential hydrogen bonding capabilities.

In recent years, there has been growing interest in exploring the pharmacological potential of molecules with similar structural motifs. The presence of both electrophilic and nucleophilic centers in 1-cyclopropyl-2-(dimethylamino)methylidene-4-methylpentan-1-one suggests its utility as a building block or intermediate in the synthesis of more complex pharmacophores. Researchers have been particularly intrigued by its potential role in modulating enzyme activity and interacting with biological targets.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. For instance, derivatives of cyclopropyl ketones have been reported to exhibit antimicrobial and anti-inflammatory properties. The dimethylamino group, a common pharmacophore in many drugs, enhances the molecule's solubility and bioavailability, making it an attractive candidate for drug development.

Recent studies have highlighted the importance of cyclopropyl-containing compounds in medicinal chemistry due to their unique steric and electronic properties. The cyclopropyl ring can act as a rigid scaffold that influences the binding affinity and selectivity of a molecule towards its target. This has led to investigations into using such compounds as scaffolds for designing novel therapeutics.

The synthesis of 1-cyclopropyl-2-(dimethylamino)methylidene-4-methylpentan-1-one presents an interesting challenge for organic chemists. The formation of the cyclopropyl-substituted ketone requires careful control of reaction conditions to avoid unwanted side products. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to achieve high yields and enantioselectivity in the preparation of this compound.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 1-cyclopropyl-2-(dimethylamino)methylidene-4-methylpentan-1-one and biological targets. These studies have provided insights into how the molecule can be optimized for better binding affinity and reduced off-target effects. The integration of experimental data with computational predictions has been crucial in guiding the design of more effective drug candidates.

The pharmacokinetic properties of 1-cyclopropyl-2-(dimethylamino)methylidene-4-methylpentan-1-one are also under investigation. Understanding how this compound is metabolized and eliminated by the body is essential for assessing its therapeutic potential. Preliminary studies suggest that it may exhibit favorable pharmacokinetic profiles, which could make it suitable for oral administration.

In conclusion, 1-cyclopropyl-2-(dimethylamino)methylidene-4-methylpentan-1-one (CAS No. 1883039-16-4) represents a promising compound in the realm of chemical biology and pharmaceutical research. Its unique structural features and potential biological activity make it an attractive candidate for further exploration. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of novel therapeutics.